Cas no 2019182-02-4 (N-(1-Hydroxy-1-phenylpropan-2-yl)-3-methoxy-2-methyl-3-pyrrolidin-2-ylpropanamide;hydrochloride)

• Product Name: N-(1-Hydroxy-1-phenylpropan-2-yl)-3-methoxy-2-methyl-3-pyrrolidin-2-ylpropanamide;hydrochloride
• CAS No: 2019182-02-4
• MF: C₁₈H₂₉ClN₂O₃
• MW: 356.887464284897
• MDL: MFCD28386985
• CID: 4634351
• PubChem ID: 118703559
• Update Time: 2025-05-19

N-(1-Hydroxy-1-phenylpropan-2-yl)-3-methoxy-2-methyl-3-pyrrolidin-2-ylpropanamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-N-((1S,2R)-1-HYDROXY-1-PHENYLPROPAN-2-YL)-3-METHOXY-2-METHYL-3-((S)-PYRROLIDIN-2-YL)PROPANAMIDE (HCL)
• N-(1-Hydroxy-1-phenylpropan-2-yl)-3-methoxy-2-methyl-3-pyrrolidin-2-ylpropanamide;hydrochloride
• 2019182-02-4
• CS-15166
• C13122
• CS-M2868
• Dap-NE (hydrochloride) (GMP)
• AKOS037650676
• HY-78932A
• Dap-NE (hydrochloride)
• HY-78932G
• DA-52313
• CS-0899124
• (2R,3R)-N-[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]-3-methoxy-2-methyl-3-[(2S)-pyrrolidin-2-yl]propanamide;hydrochloride
• (2R,3R)-N-((1S,2R)-1-HYDROXY-1-PHENYLPROPAN-2-YL)-3-METHOXY-2-METHYL-3-((S)-PYRROLIDIN-2-YL)PROPANAMIDE(HCL)
• (2R,3R)-N-((1S,2R)-1-hydroxy-1-phenylpropan-2-yl)-3-Methoxy-2-Methyl-3-((S)-pyrrolidin-2-yl)propanaMide (hydrochloride)
• Dap-NE hydrochloride (GMP)

• MDL： MFCD28386985
• Inchi： 1S/C18H28N2O3.ClH/c1-12(17(23-3)15-10-7-11-19-15)18(22)20-13(2)16(21)14-8-5-4-6-9-14;/h4-6,8-9,12-13,15-17,19,21H,7,10-11H2,1-3H3,(H,20,22);1H
• InChI Key： SLLIOFGFGYMWNJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C)C(NC(C)C(C1C=CC=CC=1)O)=O)C1CCCN1

Computed Properties

• Exact Mass: 356.1866705g/mol
• Monoisotopic Mass: 356.1866705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6

Additional information on N-(1-Hydroxy-1-phenylpropan-2-yl)-3-methoxy-2-methyl-3-pyrrolidin-2-ylpropanamide;hydrochloride

Introduction to N-(1-Hydroxy-1-phenylpropan-2-yl)-3-methoxy-2-methyl-3-pyrrolidin-2-ylpropanamide;hydrochloride (CAS No. 2019182-02-4)

N-(1-Hydroxy-1-phenylpropan-2-yl)-3-methoxy-2-methyl-3-pyrrolidin-2-ylpropanamide;hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2019182-02-4, this compound represents a novel derivative with potential applications in medicinal chemistry. The intricate structure of this molecule, featuring a combination of aromatic and heterocyclic moieties, makes it a subject of interest for further exploration in drug discovery.

The compound's chemical formula and structural composition suggest a high degree of complexity, which is often associated with molecules that exhibit potent biological activity. The presence of functional groups such as hydroxyl, methoxy, and methyl substituents, along with the pyrrolidinyl ring, contributes to its unique pharmacophoric features. These features are critical in determining its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of new therapeutic agents that target various diseases. The compound N-(1-Hydroxy-1-phenylpropan-2-yl)-3-methoxy-2-methyl-3-pyrrolidin-2-ylpropanamide;hydrochloride has been studied for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in these conditions.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This aspect is particularly important in drug development, as poor solubility can limit the bioavailability and efficacy of a therapeutic agent. The salt form also improves the compound's handling properties, facilitating its use in both laboratory and industrial settings.

One of the most compelling aspects of N-(1-Hydroxy-1-phenylpropan-2-yl)-3-methoxy-2-methyl-3-pyrrolidin-2-ylpropanamide;hydrochloride is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to interact with biological targets in a manner similar to established drugs. However, it also introduces the possibility of unique mechanisms of action, which could lead to the development of novel therapeutic strategies.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in the development of agrochemicals and specialty chemicals, where its unique properties may provide advantages over existing compounds. Additionally, its structural complexity makes it an attractive scaffold for further derivatization, allowing chemists to design new molecules with tailored biological activities.

In conclusion, N-(1-Hydroxy-1-phenylpropan-2-yl)-3-methoxy-2-methyl-3-pyrrolidin-2-ylophanamide;hydrochloride (CAS No. 2019182-02) is a promising chemical entity with significant potential in various fields. Its complex structure, functional groups, and preliminary biological activity make it a valuable subject for further research. As scientific understanding continues to evolve, this compound may play a crucial role in the development of new treatments for diverse diseases and applications.